Cas no 2680545-69-9 (4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: 4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2680545-69-9
• MF: C₉H₁₀F₃NO₄
• MW: 253.175213336945
• CID: 5919249
• PubChem ID: 165912018
• Update Time: 2025-06-07

4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680545-69-9
• 4-acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• EN300-28279175
• 4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C9H10F3NO4/c1-4(14)5-2-6(7(15)16)13(3-5)8(17)9(10,11)12/h5-6H,2-3H2,1H3,(H,15,16)
• InChI Key： JTPFMFJYTYEDPH-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(C)=O)CC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 253.05619229g/mol
• Monoisotopic Mass: 253.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74.7Ų

Additional information on 4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Introduction to 4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2680545-69-9)

4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680545-69-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and pharmacological potential. The presence of both acetyl and trifluoroacetyl functional groups in its molecular framework imparts unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The molecular structure of 4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid consists of a pyrrolidine ring substituted at the 1-position with a 2,2,2-trifluoroacetyl group and at the 4-position with an acetyl group. The pyrrolidine core is a five-membered aromatic ring containing one nitrogen atom, which is a common motif in many biologically active compounds. The acetyl and trifluoroacetyl groups introduce polar and electron-withdrawing characteristics to the molecule, influencing its solubility, reactivity, and interaction with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from pyrrolidine scaffolds due to their ability to modulate various biological pathways. The compound 4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has been explored as a key intermediate in the synthesis of potential drug candidates for several therapeutic areas. Its unique structural features make it a versatile building block for medicinal chemists seeking to design molecules with improved pharmacokinetic properties and target specificity.

One of the most compelling aspects of 4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid is its potential application in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic diseases. The trifluoroacetyl group, in particular, has been shown to enhance binding affinity and metabolic stability in drug candidates. This feature has led to its incorporation into several lead compounds that are currently undergoing preclinical evaluation for their efficacy in treating conditions such as diabetes and cardiovascular disorders.

Recent studies have highlighted the role of 4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid in the synthesis of kinase inhibitors, which are critical for treating cancers and other proliferative diseases. The pyrrolidine moiety is known to interact favorably with ATP-binding pockets in kinases, while the acetyl and trifluoroacetyl groups provide additional binding interactions through hydrogen bonding and hydrophobic effects. This combination has resulted in the discovery of several promising kinase inhibitors with improved selectivity over off-target enzymes.

The chemical synthesis of 4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrroles or pyrrolidines with acylating agents such as acetic anhydride or trifluoroacetic anhydride. The introduction of the acetyl group at the 4-position typically follows the formation of the pyrrolidine core through nucleophilic substitution or cyclization reactions.

The presence of fluorine atoms in the trifluoroacetyl group not only enhances binding affinity but also contributes to metabolic stability by reducing susceptibility to hydrolysis by esterases. This property has made 4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid an attractive intermediate for designing long-acting drugs that require prolonged circulation times within the body.

In conclusion,4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2680545-69-9) represents a significant advancement in medicinal chemistry due to its versatile structural features and potential applications in drug development. Its role as a key intermediate in synthesizing bioactive molecules underscores its importance in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like 4-Acetyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid will undoubtedly play a crucial role in shaping the future of pharmaceutical innovation.